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Compound of Interest

Compound Name: PtdIns-(4,5)-P2 (1,2-dioctanoyl)

Cat. No.: B2994959 Get Quote

Technical Support Center: PtdIns-(4,5)-P2 (1,2-
dioctanoyl)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with PtdIns-
(4,5)-P2 (1,2-dioctanoyl), also known as diC8-PIP2.

Frequently Asked Questions (FAQs)
Q1: What is PtdIns-(4,5)-P2 (1,2-dioctanoyl) and what are its common applications?

PtdIns-(4,5)-P2 (1,2-dioctanoyl), or diC8-PIP2, is a synthetic, water-soluble analog of

phosphatidylinositol 4,5-bisphosphate (PIP2) with shorter C8 acyl chains.[1] This modification

makes it more amenable to delivery in aqueous solutions for cellular and biochemical assays.

PIP2 is a crucial signaling phospholipid in cellular membranes.[1] DiC8-PIP2 is commonly used

to exogenously introduce PIP2 into experimental systems to study its role in various cellular

processes, including ion channel regulation, endocytosis, and signal transduction.[2]

Q2: What is the solubility of PtdIns-(4,5)-P2 (1,2-dioctanoyl) in aqueous buffers?

The solubility of PtdIns-(4,5)-P2 (1,2-dioctanoyl) sodium salt is generally described as "freely

soluble" in aqueous buffers such as PBS (pH 7.2).[3][4] However, it is important to note that

due to its amphipathic nature, at higher concentrations, it can form micelles. For a related
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shorter-chain analog, PtdIns-(4,5)-P2 (1,2-dihexanoyl), the solubility in PBS (pH 7.2) is stated

as 1-10 mg/mL.[5]

Q3: What is the stability of PtdIns-(4,5)-P2 (1,2-dioctanoyl) in its lyophilized form and after

reconstitution?

In its lyophilized powder form, PtdIns-(4,5)-P2 (1,2-dioctanoyl) is stable for at least five years

when stored at -20°C.[3] After reconstitution in an aqueous buffer, it is recommended to use the

solution promptly. While one source suggests stability for at least three months, the specific

storage conditions were not provided.[6] For optimal performance, it is best to prepare fresh

solutions for each experiment or aliquot and store at -80°C for short-term storage.

Q4: Does PtdIns-(4,5)-P2 (1,2-dioctanoyl) form micelles in aqueous solutions?

Yes, as an amphipathic molecule with a hydrophilic head group and hydrophobic acyl chains,

PtdIns-(4,5)-P2 (1,2-dioctanoyl) can form micelles in aqueous solutions above a certain

concentration known as the critical micelle concentration (CMC). While the exact CMC for

diC8-PIP2 is not readily available due to the high cost of measurement, the CMC for the related

compound 1,2-dioctanoyl-sn-glycero-3-phospho-(1'-myo-inositol-4'-phosphate) (diC8-PI(4)P) is

approximately 2.3 mM.[7] It is important to be aware of the CMC in experiments where the

monomeric form of the lipid is required.
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Issue Possible Cause Recommended Solution

Low or no biological activity Lipid degradation

Ensure the lyophilized powder

has been stored properly at

-20°C. Prepare fresh solutions

from the lyophilized stock for

each experiment. Avoid

repeated freeze-thaw cycles of

the reconstituted solution.

Incorrect concentration

Verify the calculations for the

final concentration in your

assay. The effective

concentration can be

influenced by micelle

formation.

Inefficient delivery to the target

For cell-based assays, ensure

the lipid can access the inner

leaflet of the plasma

membrane where PIP2

signaling typically occurs.

Methods like patch-clamp with

intracellular perfusion or the

use of carriers may be

necessary.[8]

Precipitation in aqueous buffer Exceeding solubility limit

Prepare a fresh solution,

ensuring the final

concentration is within the

soluble range. Sonication can

aid in dissolution.

Incorrect buffer conditions

Ensure the pH and ionic

strength of the buffer are

appropriate. Most studies use

buffers around pH 7.2-7.4.

Inconsistent experimental

results

Variability in micelle formation The aggregation state

(monomers vs. micelles) can
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affect biological activity.

Maintain consistent

preparation protocols.

Consider working at

concentrations below the

estimated CMC if monomeric

lipid is required.

Hydrolysis of the lipid

PtdIns-(4,5)-P2 can be

hydrolyzed by phospholipases.

[3] Ensure experimental

conditions minimize enzymatic

degradation if this is not the

intended outcome.

Data Presentation
Table 1: Solubility of PtdIns-(4,5)-P2 Acyl Chain Analogs

Compound Solvent Solubility Reference

PtdIns-(4,5)-P2 (1,2-

dioctanoyl)
PBS (pH 7.2) Freely Soluble [3][4]

PtdIns-(4,5)-P2 (1,2-

dioctanoyl)

CHCl3:CH3OH:H2O

(3:2:1)
10 mg/mL [3]

PtdIns-(4,5)-P2 (1,2-

dihexanoyl)
Water Soluble [5]

PtdIns-(4,5)-P2 (1,2-

dihexanoyl)
PBS (pH 7.2) 1-10 mg/mL [5]

PtdIns-(4,5)-P2 (1,2-

dipalmitoyl)
Water 10 mg/mL [7]

PtdIns-(4,5)-P2 (1,2-

dipalmitoyl)

Chloroform:Methanol:

Water (3:3:1)
1 mg/mL [7]
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Table 2: Stability of PtdIns-(4,5)-P2 (1,2-dioctanoyl)

Form
Storage

Temperature
Stability Reference

Lyophilized Powder -20°C ≥ 5 years [3]

Reconstituted in

aqueous buffer
Not specified

At least 3 months (use

with caution, fresh is

best)

[6]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized PtdIns-(4,5)-P2 (1,2-dioctanoyl)

Allow the vial of lyophilized PtdIns-(4,5)-P2 (1,2-dioctanoyl) to warm to room temperature

before opening to prevent condensation.

Add the desired volume of aqueous buffer (e.g., PBS, pH 7.2) to the vial to achieve the target

stock concentration.

Vortex briefly to mix.

For complete dissolution, sonication in a bath sonicator for 5-10 minutes on ice is

recommended.

Visually inspect the solution to ensure it is clear and free of particulates.

Protocol 2: Preparation of diC8-PIP2 for Patch-Clamp Electrophysiology

This protocol is adapted from methodologies used in ion channel studies.

Reconstitute lyophilized diC8-PIP2 in the desired intracellular recording solution to a stock

concentration (e.g., 1 mM).

On the day of the experiment, dilute the stock solution to the final working concentration

(e.g., 5-10 µM) in the intracellular solution.[8]
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Sonicate the final solution on ice for at least 30 minutes to ensure homogeneity and break up

larger aggregates.

The solution can then be back-filled into the patch pipette for application to the intracellular

face of an excised membrane patch.
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Caption: PLC-mediated hydrolysis of PtdIns(4,5)P2.
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Experimental Assays
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Caption: General experimental workflow for using diC8-PIP2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability-in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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